Cas no 898786-81-7 (1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane)

1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane structure
898786-81-7 structure
Product Name:1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane
CAS No:898786-81-7
MF:C15H21ClO3
MW:284.778444051743
MDL:MFCD07700118
CID:871709
PubChem ID:24726808
Update Time:2025-04-19

1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane Chemical and Physical Properties

Names and Identifiers

    • 1-CHLORO-7-(3,4-DIMETHOXYPHENYL)-7-OXOHEPTANE
    • 7-chloro-1-(3,4-dimethoxyphenyl)heptan-1-one
    • MFCD07700118
    • 898786-81-7
    • AKOS016022609
    • MS-20929
    • DTXSID30645201
    • 1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane
    • MDL： MFCD07700118
    • Inchi： 1S/C15H21ClO3/c1-18-14-9-8-12(11-15(14)19-2)13(17)7-5-3-4-6-10-16/h8-9,11H,3-7,10H2,1-2H3
    • InChI Key： VKUQTCKXQNAIQG-UHFFFAOYSA-N
    • SMILES： ClCCCCCCC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

  • Exact Mass: 284.11800
  • Monoisotopic Mass: 284.1179222g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.083
  • Boiling Point: 409.5°C at 760 mmHg
  • Flash Point: 154.7°C
  • Refractive Index: 1.502
  • PSA: 35.53000
  • LogP: 4.07580

1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C101315-250mg
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane
 898786-81-7
250mg
 $ 190.00 2022-06-06
TRC
C101315-500mg
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane
 898786-81-7
500mg
 $ 305.00 2022-06-06
abcr
AB366994-1 g
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane, 97%; .
 898786-81-7 97%
1g
 €469.80 2023-06-20
abcr
AB366994-2 g
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane, 97%; .
 898786-81-7 97%
2g
 €748.70 2023-06-20
abcr
AB366994-5 g
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane, 97%; .
 898786-81-7 97%
5g
 €1232.80 2023-06-20
Fluorochem
206969-1g
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane
 898786-81-7 97%
1g
 ￡249.00 2022-02-28
Fluorochem
206969-2g
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane
 898786-81-7 97%
2g
 ￡424.00 2022-02-28
Fluorochem
206969-5g
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane
 898786-81-7 97%
5g
 ￡730.00 2022-02-28
Key Organics Ltd
MS-20929-1G
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane
 898786-81-7 >95%
1g
 £275.00 2025-02-08
Key Organics Ltd
MS-20929-5G
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane
 898786-81-7 >95%
5g
 £714.00 2025-02-08

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